Cas no 1232430-76-0 (4-methoxypyridine-2,5-diamine)

• Product Name: 4-methoxypyridine-2,5-diamine
• CAS No: 1232430-76-0
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 2618389
• PubChem ID: 53485435
• Update Time: 2025-08-05

4-methoxypyridine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 4-methoxypyridine-2,5-diamine
• DTXSID80704599
• DB-083186
• 1232430-76-0
• 2,5-Diamino-4-methoxypyridine

• Inchi： 1S/C6H9N3O/c1-10-5-2-6(8)9-3-4(5)7/h2-3H,7H2,1H3,(H2,8,9)
• InChI Key： FEWOASIMZFVRTP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(N)=NC=C1N

Computed Properties

• Exact Mass: 139.074561919Da
• Monoisotopic Mass: 139.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.2Ų

Additional information on 4-methoxypyridine-2,5-diamine

Introduction to 4-methoxypyridine-2,5-diamine (CAS No: 1232430-76-0)

4-methoxypyridine-2,5-diamine, with the chemical formula C₆H₈N₂O, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound, identified by its CAS number 1232430-76-0, has garnered attention due to its versatile structural framework, which makes it a valuable precursor in the development of various biologically active molecules. The presence of both methoxy and amino functional groups on a pyridine core enhances its reactivity, enabling diverse chemical transformations that are pivotal in medicinal chemistry.

Thepyridine scaffold is one of the most widely used heterocyclic structures in drug discovery, owing to its ability to mimic nitrogen-containing biomolecules and interact favorably with biological targets. In particular, 4-methoxypyridine-2,5-diamine serves as a crucial building block for synthesizing small-molecule inhibitors and activators. Its dual amino groups at the 2- and 5-positions provide multiple sites for functionalization, allowing chemists to tailor the molecule’s properties for specific applications.

Recent advancements in pharmaceutical research have highlighted the importance ofpyridine derivatives in addressing unmet medical needs. For instance, studies have demonstrated that modifications of the pyridine ring can significantly influence the binding affinity and selectivity of drug candidates. The methoxy group in 4-methoxypyridine-2,5-diamine not only stabilizes the molecule but also participates in hydrogen bonding interactions, which are critical for drug-receptor binding. This feature has been exploited in the design of kinase inhibitors, particularly those targeting oncogenic pathways.

In the realm of agrochemicals, 4-methoxypyridine-2,5-diamine has been explored as a precursor for developing novel pesticides and herbicides. Its structural motifs are often incorporated into molecules that exhibit potent activity against pests while maintaining environmental safety. The versatility of this compound lies in its ability to undergo various chemical reactions, including condensation, alkylation, and sulfonylation, which are essential for constructing complex agrochemical formulations.

The synthesis of 4-methoxypyridine-2,5-diamine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that pharmaceutical-grade material is obtained for further applications. Catalytic processes play a key role in these synthetic routes, minimizing byproduct formation and enhancing overall efficiency.

One of the most compelling applications of 4-methoxypyridine-2,5-diamine is in the development of targeted therapies for neurological disorders. Researchers have leveraged its structural features to design molecules that modulate neurotransmitter receptors and ion channels. For example, derivatives of this compound have shown promise in preclinical studies as potential treatments for Alzheimer’s disease and Parkinson’s disease by inhibiting aberrant protein aggregation and enhancing synaptic function.

Thepharmaceutical industry continues to invest heavily in exploring new applications for 4-methoxypyridine-2,5-diamine, recognizing its potential as a lead compound or intermediate. Collaborative efforts between academic institutions and industrial researchers have led to innovative synthetic strategies that expand the compound’s utility. High-throughput screening (HTS) techniques have been employed to identify novel derivatives with enhanced pharmacological properties.

In conclusion,4-methoxypyridine-2,5-diamine (CAS No: 1232430-76-0) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization pathways, making it indispensable in modern drug discovery and agricultural science. As research progresses, further insights into its reactivity and biological activity will undoubtedly unlock new possibilities for therapeutic intervention.